Cas no 106993-46-8 (Propanediamide, N,N,N',N'-tetraphenyl-)

Propanediamide, N,N,N',N'-tetraphenyl- structure
106993-46-8 structure
Product Name:Propanediamide, N,N,N',N'-tetraphenyl-
CAS No:106993-46-8
MF:C27H22N2O2
MW:406.475786685944
CID:1182538
Update Time:2024-08-05

Propanediamide, N,N,N',N'-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

    • Propanediamide, N,N,N',N'-tetraphenyl-
    • Propanediamide, N1,N1,N3,N3-tetraphenyl-
    • Inchi: 1S/C27H22N2O2/c30-26(28(22-13-5-1-6-14-22)23-15-7-2-8-16-23)21-27(31)29(24-17-9-3-10-18-24)25-19-11-4-12-20-25/h1-20H,21H2
    • InChI Key: HLWPZTKWFDRYSN-UHFFFAOYSA-N
    • SMILES: C(N(C1=CC=CC=C1)C1=CC=CC=C1)(=O)CC(N(C1=CC=CC=C1)C1=CC=CC=C1)=O

Computed Properties

  • Exact Mass: 406.16826

Experimental Properties

  • Density: 1.230±0.06 g/cm3(Predicted)
  • Melting Point: 218 °C(Solv: acetic acid (64-19-7))
  • Boiling Point: 696.8±38.0 °C(Predicted)
  • PSA: 40.62
  • pka: 8.99±0.70(Predicted)
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